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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235

An extensive review of publicly available scientific literature and databases reveals a significant
lack of information regarding the neuroprotective effects of the compound designated as ST-
836 hydrochloride. Despite a thorough search for preclinical and clinical data, no studies
detailing its mechanism of action, efficacy, or experimental protocols in the context of
neuroprotection were identified.

The available information for ST-836 hydrochloride is currently limited to its basic chemical
properties. It is identified by the CAS number 1415564-68-9 and has the molecular formula
C23H35CIN40S.[1][2] Its chemical name is N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-
propyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride.[2] The compound is
described as a white to off-white powder, soluble in DMSO, and recommended to be stored at
-20°C.[1]

Without any published research on its biological activity, it is not possible to provide the
requested in-depth technical guide, including quantitative data, detailed experimental
methodologies, or diagrams of signaling pathways. The absence of such data indicates that
ST-836 hydrochloride may be a novel compound in the early stages of development, an
internal research compound not yet disclosed in public forums, or a designation that is not
widely used in scientific literature.

Further investigation into the neuroprotective potential of ST-836 hydrochloride will require
access to proprietary research or the future publication of studies that evaluate its biological
effects. Researchers, scientists, and drug development professionals interested in this
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compound are encouraged to monitor scientific databases for any forthcoming publications that
may shed light on its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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